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Compound of Interest

Compound Name: Amb, (+-)-

CAS No.: 1863066-06-1

Cat. No.: B15723088

Get Quote

Technical Support Center: Amphotericin B
This technical support center provides comprehensive troubleshooting guides and frequently

asked questions (FAQs) for researchers, scientists, and drug development professionals

working with Amphotericin B. Our goal is to help you overcome common challenges related to

the preparation and handling of Amphotericin B stock solutions, with a focus on preventing and

troubleshooting aggregation.

Frequently Asked Questions (FAQs)
Q1: My Amphotericin B powder is not dissolving properly in DMSO. What could be the issue?

A1: Several factors can affect the dissolution of Amphotericin B in DMSO. Firstly, ensure you

are using a high-purity, anhydrous grade of DMSO, as it is highly hygroscopic and absorbed

water can reduce its solvating capacity. For cell culture applications, a concentration of 2.5

mg/mL is commonly prepared.[1] If you encounter difficulty, gentle warming of the solution to

37°C or brief sonication can aid in dissolution. Note that even when fully dissolved, the solution

may appear as a hazy yellow suspension.[1][2]
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Q2: I observed precipitation after diluting my Amphotericin B DMSO stock solution into an

aqueous buffer/cell culture medium. Why does this happen and how can I prevent it?

A2: This is a common phenomenon known as "salting out" or precipitation, which occurs

because Amphotericin B is poorly soluble in neutral aqueous solutions.[2][3] When the DMSO

stock is added to the aqueous medium, the drastic change in solvent polarity causes the drug

to aggregate and precipitate.

To prevent this, add the DMSO stock solution to your aqueous medium in a drop-wise manner

while vigorously vortexing or stirring the medium. This ensures rapid dispersal and minimizes

localized high concentrations of Amphotericin B that can trigger aggregation.

Q3: What is the recommended storage procedure for Amphotericin B stock solutions?

A3: For long-term storage, Amphotericin B stock solutions in DMSO should be stored at -20°C.

[4] It is advisable to prepare single-use aliquots to avoid repeated freeze-thaw cycles, which

can promote aggregation and degradation of the compound. When stored at 2-8°C, the

solution is stable for 2-3 weeks.[4] For reconstituted commercial formulations, storage

recommendations may vary, so always consult the product-specific guidelines.[5][6][7]

Q4: Can I filter-sterilize my Amphotericin B stock solution?

A4: Yes, stock solutions of Amphotericin B in DMSO (e.g., at 2.5 mg/mL) can be sterilized by

passing them through a 0.22 µm syringe filter.[1] However, aqueous solutions of Amphotericin

B generally cannot be sterile-filtered due to the potential for the drug to precipitate and clog the

filter membrane.[2][8]

Q5: How does aggregation of Amphotericin B affect its activity and toxicity?

A5: The aggregation state of Amphotericin B significantly influences its biological activity and

toxicity. The monomeric form of the drug is generally considered the most active against fungal

cells.[9] However, different aggregated forms have varying levels of toxicity to mammalian cells.

[9] Some studies suggest that water-soluble, self-associated forms are more toxic than non-

water-soluble aggregates.[9][10] Therefore, controlling aggregation is crucial for obtaining

consistent and reproducible experimental results.
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Data Presentation
Table 1: Solubility of Amphotericin B in Various Solvents

Solvent Concentration (mg/mL) Reference

DMSO 30-40 [2][8]

Dimethylformamide (DMF) 2-4 [2][8]

Water (pH 2 or 11) Soluble [2][8]

Water (pH 6-7) Insoluble [2][8]

N,N-dimethylacetamide >1 [11]

PEG 400/propylene glycol

(50/50)
>1 [11]

Ethanol > Tetrahydrofuran > Butanol [12][13][14]

Table 2: Stability of Amphotericin B Stock Solutions
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Storage Condition Duration Stability Notes Reference

37°C in culture

medium
3 days Remains active [2][4][8]

2-8°C 2-3 weeks Stable [4]

-20°C Long-term
Recommended for

stability
[4]

Reconstituted in water

(5 mg/mL)

1 week at 2-8°C

(refrigerated, dark)

Minimal loss of

potency and clarity
[6]

Reconstituted in water

(5 mg/mL)

24 hours at room

temperature (dark)

Minimal loss of

potency and clarity
[6]

In human serum at

-20°C
Up to 14 days <5% loss [15]

In human serum at

-20°C
6 months ~10% loss [15]

In DMSO at -20°C 6 months >60% loss [15]

Experimental Protocols
Protocol 1: Preparation of a 2.5 mg/mL Amphotericin B Stock Solution in DMSO

Materials:

Amphotericin B powder

Anhydrous, cell culture grade Dimethyl sulfoxide (DMSO)

Sterile, conical tubes (15 mL or 50 mL)

Sterile 0.22 µm syringe filter

Sterile microcentrifuge tubes for aliquoting

Procedure:
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In a sterile environment (e.g., a biological safety cabinet), accurately weigh the desired

amount of Amphotericin B powder.

Add the appropriate volume of sterile DMSO to achieve a final concentration of 2.5 mg/mL.

[1] For example, to 2.5 mg of powder, add 1 mL of DMSO.

Gently vortex the mixture until the powder is fully dissolved. The resulting solution may be a

hazy yellow suspension.[1][2]

For sterile applications, filter the solution through a 0.22 µm syringe filter into a sterile conical

tube.[1]

Dispense the stock solution into single-use aliquots in sterile microcentrifuge tubes.

Label the aliquots clearly with the compound name, concentration, and date of preparation.

Store the aliquots at -20°C for long-term use.[4]

Mandatory Visualization
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Start: Amphotericin B Aggregation Observed

Step 1: Verify Solvent Quality
- Is DMSO anhydrous and high-purity?

Step 2: Review Stock Concentration
- Is it within solubility limits (e.g., 2.5 mg/mL in DMSO)?

Yes

Action: Use fresh, anhydrous DMSO.

No

Step 3: Assess Dissolution Technique
- Was gentle warming or sonication used if needed?

Yes

Action: Prepare a more dilute stock solution.

No

Step 4: Evaluate Dilution Method
- Was the stock added drop-wise to a vortexing aqueous solution?

Yes

Action: Gently warm to 37°C or sonicate briefly.

No

Solution Clear, No Aggregation

Yes

Action: Improve dilution technique.
Add stock slowly to vigorously mixing buffer.

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for Amphotericin B aggregation.

Caption: Key factors influencing Amphotericin B solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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